Cas no 1021229-39-9 (N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide)

• Product Name: N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• CAS No: 1021229-39-9
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 6532653
• PubChem ID: 42208790
• Update Time: 2025-07-15

N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• AKOS024503484
• N-(4-(3-((3-methoxyphenethyl)amino)-3-oxopropyl)thiazol-2-yl)furan-2-carboxamide
• 1021229-39-9
• F5254-0463
• VU0639293-1
• N-[4-[3-[2-(3-methoxyphenyl)ethylamino]-3-oxopropyl]-1,3-thiazol-2-yl]furan-2-carboxamide

• Inchi： 1S/C20H21N3O4S/c1-26-16-5-2-4-14(12-16)9-10-21-18(24)8-7-15-13-28-20(22-15)23-19(25)17-6-3-11-27-17/h2-6,11-13H,7-10H2,1H3,(H,21,24)(H,22,23,25)
• InChI Key： HUFGXXHWFXACKL-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=CO2)=O)=NC(=C1)CCC(NCCC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 122Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide

N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9): A Comprehensive Overview

N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as a thiazole-furan derivative, is characterized by its unique structural features and biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9) is composed of a thiazole ring fused to a furan ring, with additional functional groups such as an amide and a methoxyphenyl moiety. The thiazole ring, known for its electron-withdrawing properties, contributes to the compound's stability and reactivity. The furan ring, on the other hand, provides aromaticity and enhances the compound's solubility in organic solvents. The presence of the methoxyphenyl group adds complexity to the molecule and influences its biological activity.

The molecular formula of this compound is C₁₈H₁₈N₄O₃S, with a molecular weight of approximately 366.41 g/mol. It is a white crystalline solid at room temperature and exhibits good thermal stability. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol, making it suitable for various experimental applications.

Synthesis Methods

The synthesis of N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9) involves several steps that require careful control of reaction conditions to ensure high yield and purity. One common approach involves the condensation of 4-acetylthiazole with 3-methoxybenzylamine to form an intermediate amide, followed by coupling with furan-2-carboxylic acid using a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl). This method has been successfully used in various research laboratories to produce the compound with high purity.

Recent advancements in synthetic methodologies have also explored the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. Microwave-assisted methods have shown promise in improving the yield and purity of the final product while minimizing side reactions.

Biological Activities and Therapeutic Potential

N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9) has been extensively studied for its potential therapeutic applications in various diseases. One of the most promising areas of research is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), making it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, this compound has also demonstrated significant antitumor activity. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For example, studies have shown that it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor known to play a crucial role in cancer progression.

Clinical Trials and Future Prospects

The promising preclinical results of N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9) have led to increased interest in its clinical evaluation. Several phase I clinical trials are currently underway to assess its safety and efficacy in human subjects. These trials aim to determine optimal dosing regimens and identify any potential side effects or adverse reactions.

If these initial trials yield positive results, further clinical studies will be conducted to evaluate its therapeutic potential in specific disease conditions. The ultimate goal is to develop this compound into a viable treatment option for patients suffering from inflammatory disorders and cancer.

Conclusion

N-[4-(2-{[2-(3-methoxyphenyl)ethyl]carbamoyl}ethyl)-1,3-thiazol-2-yl]furan-2-carboxamide (CAS No. 1021229-39-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for advancing medical treatments in various fields.